molecular formula C10H8FN3 B8345944 4-Fluoro-3-(pyrazin-2-yl)phenylamine

4-Fluoro-3-(pyrazin-2-yl)phenylamine

Cat. No.: B8345944
M. Wt: 189.19 g/mol
InChI Key: YVOFVKKPZSMZLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Fluoro-3-(pyrazin-2-yl)phenylamine is a useful research compound. Its molecular formula is C10H8FN3 and its molecular weight is 189.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H8FN3

Molecular Weight

189.19 g/mol

IUPAC Name

4-fluoro-3-pyrazin-2-ylaniline

InChI

InChI=1S/C10H8FN3/c11-9-2-1-7(12)5-8(9)10-6-13-3-4-14-10/h1-6H,12H2

InChI Key

YVOFVKKPZSMZLB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1N)C2=NC=CN=C2)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a solution of 2-(2-fluoro-5-nitrophenyl)pyrazine (0.72 g, 3.3 mmol) in ethanol (20 ml) was added tin(II) chloride (2.8 g) and the mixture stirred for 3 h at ambient temperature. 25% Ammonium hydroxide (25 ml) was added and the mixture evaporated to dryness. The residual solid was boiled with ethyl acetate, and filtered whilst hot. The filtrate was evaporated at reduced pressure to give 4-fluoro-3-(pyrazin-2-yl)phenylamine: δH (400 MHz, CDCl3) 9.09 (1H, dd, J 2 and 1.5), 8.66 (1H, m), 8.51 (1H, d, J 2), 7.31 (1H, dd, J 6 and 3), 7.02 (1H, dd, J 11 and 9), 6.74 (1H, m), 3.60 (2H, br).
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2-(2-fluoro-5-nitrophenyl)pyrazine
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0.72 g
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2.8 g
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20 mL
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25 mL
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